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Compound of Interest

Compound Name: Iomeprol intermediate-1

Cat. No.: B125727 Get Quote

An In-depth Technical Guide to Iomeprol
Intermediate-1
For Researchers, Scientists, and Drug Development Professionals

Iomeprol intermediate-1, a critical component in the synthesis of the non-ionic X-ray contrast

agent Iomeprol, is a compound of significant interest in the field of medicinal chemistry and

drug development. This guide provides a comprehensive overview of its physical and chemical

properties, alongside a detailed examination of its synthesis and purification processes.

Chemical Identity and Physical Properties
Iomeprol intermediate-1, scientifically known as 5-amino-N,N'-bis(2,3-dihydroxypropyl)-2,4,6-

triiodoisophthalamide, is a white to off-white solid. It serves as a foundational building block for

the final Iomeprol molecule. A summary of its key physical and chemical properties is presented

in Table 1.

Table 1: Physical and Chemical Properties of Iomeprol Intermediate-1
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Property Value Reference

CAS Number 76801-93-9 [1]

Molecular Formula C₁₄H₁₈I₃N₃O₆ [2]

Molecular Weight 705.02 g/mol [2]

IUPAC Name

5-amino-N¹,N³-bis(2,3-

dihydroxypropyl)-2,4,6-

triiodoisophthalamide

Synonyms

5-amino-2,4,6-triiodo-N,N'-

bis(2,3-

dihydroxypropyl)isophthalamid

e, Compound B

[2][3]

Physical Form White to off-white solid

Purity Typically ≥98%

Storage Temperature Room Temperature

Hydrogen Bond Donor Count 7 [2]

Hydrogen Bond Acceptor

Count
7 [2]

Rotatable Bond Count 8 [2]

Topological Polar Surface Area 165 Å² [2]

Synthesis and Purification: An Experimental
Overview
The synthesis of Iomeprol intermediate-1 is a multi-step process that is crucial for the

production of high-purity Iomeprol. While specific industrial protocols are proprietary, a general

methodology can be outlined based on publicly available patent literature.

The synthesis of Iomeprol intermediate-1 typically involves the iodination of a precursor

molecule, 5-amino-N,N'-bis(2,3-dihydroxypropyl)-isophthalamide. A logical workflow for this
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process is illustrated in the diagram below.

Starting Material

Reaction Steps Product

5-amino-N,N'-bis(2,3-dihydroxypropyl)
-isophthalamide hydrochloride Dissolution in Water pH Adjustment to ~3

(with NaOH)
Tri-iodination with

Iodine Chloride (ICl)

pH Adjustment to 2-3
(before each ICl addition)

Iterative Process

Reaction of Excess ICl
(with Sodium Bisulphite)

pH Adjustment to 4-6
(with NaOH)

Decolorization
(with Sodium Dithionite)

Iomeprol Intermediate-1
(Decolorized Solution)

Click to download full resolution via product page

Caption: General synthesis workflow for Iomeprol intermediate-1.

The following protocol is a representative example based on patent descriptions and should be

adapted and optimized for specific laboratory conditions.[3]

Materials:

5-amino-N,N'-bis(2,3-dihydroxypropyl)-isophthalamide hydrochloride

Deionized Water

Sodium Hydroxide (50% w/w aqueous solution)

Iodine Chloride

Sodium Bisulphite

Sodium Dithionite

Procedure:
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Dissolution: Dissolve 5-amino-N,N'-bis(2,3-dihydroxypropyl)-isophthalamide hydrochloride in

water at ambient temperature.

Initial pH Adjustment: Adjust the pH of the solution to approximately 3 using a 50% w/w

aqueous sodium hydroxide solution.

Iodination: Heat the solution to 65-80°C. The tri-iodination is carried out by adding iodine

chloride in multiple portions (e.g., four portions).

Iterative pH Adjustment: Before each addition of iodine chloride, adjust the pH of the reaction

mixture to 2-3 with aqueous sodium hydroxide.

Quenching Excess Reagent: After the final addition of iodine chloride, react the excess

reagent by adding sodium bisulphite.

Final pH Adjustment: Adjust the pH of the solution to a range of 4-6 with aqueous sodium

hydroxide.

Decolorization: Add sodium dithionite to the solution to decolorize it, resulting in a solution of

Iomeprol intermediate-1.

Further purification steps, such as recrystallization, may be necessary to achieve the desired

purity for subsequent synthesis steps.

Role in Iomeprol Synthesis
Iomeprol intermediate-1 is the direct precursor to 5-acetylamino-N,N'-bis(2,3-

dihydroxypropyl)-2,4,6-triiodoisophthalamide (Compound A), which is then further processed to

yield the final Iomeprol product. The amino group on the tri-iodinated benzene ring of Iomeprol
intermediate-1 is the site of acetylation.
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Iomeprol Intermediate-1
(5-amino-N,N'-bis(2,3-dihydroxypropyl)

-2,4,6-triiodoisophthalamide)

Acetylation

Compound A
(5-acetylamino-N,N'-bis(2,3-dihydroxypropyl)

-2,4,6-triiodoisophthalamide)

Further Processing

Iomeprol

Click to download full resolution via product page

Caption: Logical relationship of Iomeprol intermediate-1 in the synthesis of Iomeprol.

Safety and Handling
Iomeprol intermediate-1 is associated with certain hazards. The following safety information is

crucial for handling this compound in a laboratory or industrial setting.

Table 2: Hazard and Precautionary Statements
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Category Statement Reference

Signal Word Warning

Hazard Statements

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray. P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn when handling this compound. Work should be conducted in a well-

ventilated area or under a fume hood.

Conclusion
Iomeprol intermediate-1 is a well-characterized molecule that plays a pivotal role in the

synthesis of the widely used contrast agent, Iomeprol. A thorough understanding of its physical

and chemical properties, as well as its synthesis and handling, is essential for researchers and

professionals involved in the development and manufacturing of radiocontrast agents. The

information presented in this guide provides a solid foundation for further research and

application of this important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.medchemexpress.com/iomeprol-intermediate-1-standard.html?locale=ko-KR
https://www.pharmacompass.com/chemistry-chemical-name/5-amino-n-n-bis-2-3-dihydroxypropyl-2-4-6-triiodoisophthalamide
https://www.pharmacompass.com/chemistry-chemical-name/5-amino-n-n-bis-2-3-dihydroxypropyl-2-4-6-triiodoisophthalamide
https://www.pharmacompass.com/chemistry-chemical-name/5-amino-n-n-bis-2-3-dihydroxypropyl-2-4-6-triiodoisophthalamide
https://patents.google.com/patent/EP2281807A1/en
https://patents.google.com/patent/EP2281807A1/en
https://www.benchchem.com/product/b125727#physical-and-chemical-properties-of-iomeprol-intermediate-1
https://www.benchchem.com/product/b125727#physical-and-chemical-properties-of-iomeprol-intermediate-1
https://www.benchchem.com/product/b125727#physical-and-chemical-properties-of-iomeprol-intermediate-1
https://www.benchchem.com/product/b125727#physical-and-chemical-properties-of-iomeprol-intermediate-1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b125727?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

